Cas no 31143-55-2 (Phenol,5-methyl-2-propyl-)

• Product Name: Phenol,5-methyl-2-propyl-
• CAS No: 31143-55-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD01734016
• CID: 309164
• PubChem ID: 35743
• Update Time: 2025-11-02

Phenol,5-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-methyl-2-propyl-
• 5-methyl-2-propylphenol
• 5-METHYL-2-PROPYL-PHENOL
• Phenol, 3-methyl-6-propyl-
• NGSJNQJPYFYNJV-UHFFFAOYSA-N
• 2-propyl-5-methylphenol
• 6-Propyl-m-cresol
• m-CRESOL, 6-n-PROPYL-
• BRN 2082497
• 5-Methyl-2-propylphenol #
• 4-06-00-03323 (Beilstein Handbook Reference)
• SCHEMBL453518
• m-Cresol, 6-propyl-
• Phenol, 5-methyl-2-propyl-
• DTXSID70185075
• 6-n-Propyl-m-cresol
• 31143-55-2
• AKOS028108424

• MDL： MFCD01734016
• Inchi： 1S/C10H14O/c1-3-4-9-6-5-8(2)7-10(9)11/h5-7,11H,3-4H2,1-2H3
• InChI Key： NGSJNQJPYFYNJV-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1CCC

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Phenol,5-methyl-2-propyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Phenol,5-methyl-2-propyl-

Comprehensive Overview of Phenol,5-methyl-2-propyl- (CAS No. 31143-55-2): Properties, Applications, and Industry Insights

Phenol,5-methyl-2-propyl- (CAS No. 31143-55-2), also known as 5-Methyl-2-propylphenol, is a specialized organic compound belonging to the phenol derivatives family. This compound has garnered significant attention in industrial and research sectors due to its unique chemical structure and versatile applications. With the increasing demand for sustainable and high-performance chemical intermediates, Phenol,5-methyl-2-propyl- stands out as a critical component in formulations requiring stability and reactivity.

The molecular formula of Phenol,5-methyl-2-propyl- is C₁₀H₁₄O, featuring a phenol ring substituted with a methyl group at the 5-position and a propyl group at the 2-position. This structural configuration imparts distinct physicochemical properties, such as moderate solubility in organic solvents and a characteristic aromatic odor. Researchers often highlight its role as a precursor in synthesizing fragrances, antioxidants, and specialty polymers, aligning with the growing trend toward green chemistry and bio-based materials.

In recent years, the compound has been explored for its potential in pharmaceutical intermediates and cosmetic formulations, addressing consumer demands for safer and more effective ingredients. For instance, its antimicrobial properties make it a candidate for preservative systems in personal care products, a topic frequently searched in AI-driven formulation optimization queries. Additionally, its compatibility with polymer matrices has sparked interest in high-performance coatings and adhesives, sectors where durability and environmental resistance are paramount.

From an industrial perspective, Phenol,5-methyl-2-propyl- is synthesized through controlled alkylation processes, ensuring high purity and yield. Manufacturers emphasize process efficiency and waste reduction, reflecting the broader industry shift toward sustainable production. Analytical techniques like GC-MS and HPLC are routinely employed to verify its purity, a critical factor for applications in sensitive industries such as food-grade additives and electronic materials.

Environmental and safety profiles of Phenol,5-methyl-2-propyl- are rigorously evaluated to comply with global regulations like REACH and FDA guidelines. Its biodegradability and low toxicity align with the eco-friendly chemical movement, a hot topic in both academic and commercial circles. As consumers and regulators prioritize non-toxic alternatives, this compound’s role in replacing hazardous substances is increasingly highlighted in scientific literature and patent filings.

Looking ahead, innovations in catalytic synthesis and derivative development are expected to expand the applications of Phenol,5-methyl-2-propyl-. Emerging fields like nanotechnology and smart materials may further leverage its properties, answering frequent search queries about next-generation chemical solutions. Collaborative research between academia and industry will likely drive its adoption in cutting-edge technologies, reinforcing its relevance in a rapidly evolving market.

In summary, Phenol,5-methyl-2-propyl- (CAS No. 31143-55-2) exemplifies the intersection of tradition and innovation in chemical science. Its multifaceted applications, coupled with a strong alignment with sustainability trends, position it as a compound of enduring significance. For professionals seeking reliable data or novel uses, this overview serves as a foundational resource, optimized for both SEO visibility and technical accuracy.